Cas no 1246555-04-3 (3-(3-methylphenyl)piperazin-2-one)

3-(3-methylphenyl)piperazin-2-one structure
1246555-04-3 structure
Product Name:3-(3-methylphenyl)piperazin-2-one
CAS No:1246555-04-3
MF:C11H14N2O
MW:190.241662502289
CID:2760524
PubChem ID:62352286
Update Time:2025-04-21

3-(3-methylphenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylphenyl)piperazin-2-one
    • CS-0233970
    • 1246555-04-3
    • AB37396
    • EN300-137460
    • WZB55504
    • AB37398
    • 1228550-07-9
    • CHEMBL4528444
    • 1228548-56-8
    • AB37397
    • (3R)-3-(3-METHYLPHENYL)PIPERAZIN-2-ONE
    • AKOS011637471
    • 3-M-TOLYL-PIPERAZIN-2-ONE
    • 818-175-4
    • (3S)-3-(3-METHYLPHENYL)PIPERAZIN-2-ONE
    • Inchi: 1S/C11H14N2O/c1-8-3-2-4-9(7-8)10-11(14)13-6-5-12-10/h2-4,7,10,12H,5-6H2,1H3,(H,13,14)
    • InChI Key: ICJMNPIQRKAJNV-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=C(C)C=2)NCCN1

Computed Properties

  • Exact Mass: 190.110613074Da
  • Monoisotopic Mass: 190.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.1Ų

3-(3-methylphenyl)piperazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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